Cas no 2137998-80-0 (7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2137998-80-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6003547
• PubChem ID: 165483294
• Update Time: 2025-10-18

7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• EN300-1129221
• 2137998-80-0

• Inchi： 1S/C12H15NO3/c1-7-10(12(14)15)5-9-3-2-8(6-13)4-11(9)16-7/h2-4,7,10H,5-6,13H2,1H3,(H,14,15)
• InChI Key： BEJAPCJEUOIJKC-UHFFFAOYSA-N
• SMILES： O1C2C=C(CN)C=CC=2CC(C(=O)O)C1C

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 72.6Ų

Additional information on 7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Comprehensive Overview of 7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2137998-80-0)

The compound 7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2137998-80-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. With its benzopyran core and functional groups like aminomethyl and carboxylic acid, this compound exhibits versatile properties suitable for drug development, particularly in targeting neurological and inflammatory pathways. Researchers are increasingly exploring its potential as a building block for novel therapeutics, aligning with the growing demand for precision medicine and small-molecule inhibitors.

In recent years, the scientific community has focused on chromane derivatives due to their bioactivity and low toxicity profiles. The presence of the 3,4-dihydro-2H-1-benzopyran scaffold in this compound makes it a promising candidate for modulating enzyme activity, such as kinases or proteases. Its carboxylic acid moiety further enhances solubility, a critical factor in drug formulation—addressing common challenges like bioavailability, a topic frequently searched in AI-driven drug discovery platforms.

The aminomethyl group in 7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid opens avenues for derivatization, enabling covalent conjugation with other pharmacophores. This flexibility is pivotal in designing targeted therapies, a trending topic in oncology and autoimmune disease research. Computational chemistry tools, such as molecular docking, often highlight such compounds for their binding affinity to proteins like G-protein-coupled receptors (GPCRs), a hot search keyword in bioinformatics forums.

From a synthetic chemistry perspective, the CAS No. 2137998-80-0 represents a challenge and opportunity for scalable production. Green chemistry principles are increasingly applied to optimize its synthesis, reducing waste and energy consumption—a concern echoed in ESG-focused investor queries. The compound’s stability under physiological conditions also makes it a subject of interest in prodrug development, another frequently searched term in medicinal chemistry circles.

In conclusion, 7-(aminomethyl)-2-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid exemplifies the intersection of innovation and practicality in modern drug design. Its structural features align with current trends in fragment-based drug discovery and AI-assisted molecular optimization, ensuring its relevance in both academic and industrial settings. As research progresses, this compound may unlock new therapeutic paradigms, answering pressing questions in personalized medicine and sustainable pharmacology.